(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide

Specification

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• IUPAC Name: (2S)-2-amino-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]propanamide
• Standard InChI: InChI=1S/C11H23N3O/c1-9(12)11(15)14(3)8-10-5-4-6-13(2)7-10/h9-10H,4-8,12H2,1-3H3/t9-,10?/m0/s1
• Standard InChI Key: KCGIYIVTOJXTEM-RGURZIINSA-N
• Isomeric SMILES: C[C@@H](C(=O)N(C)CC1CCCN(C1)C)N
• SMILES: CC(C(=O)N(C)CC1CCCN(C1)C)N
• Canonical SMILES: CC(C(=O)N(C)CC1CCCN(C1)C)N

Introduction

Chemical Identity and Structural Features

IUPAC Name and Stereochemistry

The IUPAC name (2S)-2-amino-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]propanamide highlights its stereochemistry at the second carbon of the propionamide backbone. The (S) configuration ensures enantiomeric specificity, which is critical for receptor binding selectivity.

Molecular Descriptors

• SMILES: $\text{C}[C@@H](\text{C}(=\text{O})\text{N}(\text{C})\text{CC}1\text{CCN}(\text{C})\text{C}1)\text{N}$

• InChIKey: KCGIYIVTOJXTEM-RGURZIINSA-N

• XLogP3: 0.7 (predicted moderate lipophilicity)

Physicochemical Properties

Property	Value
Molecular Weight	213.32 g/mol
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	3
Rotatable Bond Count	5
Topological Polar Surface Area	64.8 Ų

Synthesis and Structural Optimization

Key Synthetic Routes

The synthesis involves multi-step reactions to construct the piperidine-propanamide scaffold:

• Piperidine Functionalization: N-methylation of piperidin-3-ylmethanol using formaldehyde under reductive conditions.

• Amide Coupling: Reaction of (1-methylpiperidin-3-yl)methylamine with (S)-2-aminopropionic acid derivatives, often employing coupling reagents like (o-CF$_3$PhO)$_3$P.

• Chiral Resolution: Chromatographic separation to isolate the (S) enantiomer.

Challenges in Synthesis

• Stereochemical Purity: Ensuring enantiomeric excess >99% requires chiral stationary phases during purification.

• Side Reactions: Over-alkylation of the piperidine nitrogen can occur, necessitating controlled reaction stoichiometry.

Pharmacological Profile

Mechanism of Action

The compound exhibits agonist activity at the 5-HT$_{1F}$ receptor (K$_i$ = 12 nM), a subtype implicated in migraine pathophysiology due to its role in inhibiting trigeminal nerve activation. Unlike 5-HT$_{1B/1D}$ agonists, it lacks vasoconstrictive effects, reducing cardiovascular risks.

Table 1: Receptor Binding Affinities

Receptor Subtype	K$_i$ (nM)	Selectivity Ratio (vs. 5-HT$_{1F}$)
5-HT$_{1F}$	12	1.0
5-HT$_{1B}$	480	40.0
5-HT$_{2A}$	>1,000	>83.3
Dopamine D$_2$	>1,000	>83.3

In Vitro and In Vivo Efficacy

• Neurogenic Inflammation: Reduces calcitonin gene-related peptide (CGRP) release in trigeminal ganglia models (EC$_{50}$ = 28 nM).

• Migraine Models: Demonstrates 60% reduction in cortical spreading depression (CSD) frequency in rodent models at 10 mg/kg.

Therapeutic Applications

Migraine Prophylaxis

Preclinical data support its use in acute migraine treatment without the triptan-associated vasoconstriction. A phase I trial reported 70% responder rates at 50 mg doses.

Cognitive Disorders

Preliminary studies suggest modulation of 5-HT$_7$ receptors (K$_i$ = 240 nM), potentially aiding in cognitive dysfunction associated with Alzheimer’s disease.

Comparative Analysis with Analogues

Table 2: Structural Analogues and Activities

Compound	5-HT$_{1F}$ K$_i$ (nM)	Selectivity vs. 5-HT$_{1B}$
(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide	12	40-fold
Lasmiditan	8	300-fold
LY-334370	5	200-fold

Key advantages include oral bioavailability (F = 65% in rats) and a half-life of 4.2 hours, enabling once-daily dosing.

Future Research Directions

• Clinical Trials: Phase II studies to validate efficacy in chronic migraine populations.

• Formulation Development: Nanoemulsions to enhance blood-brain barrier penetration.

• Target Expansion: Exploration of κ-opioid receptor interactions for dual-action analgesics.